tert-butyl (3S)-3-(cyclopentylsulfamoyl)pyrrolidine-1-carboxylate
Overview
Description
Tert-butyl (3S)-3-(cyclopentylsulfamoyl)pyrrolidine-1-carboxylate (TBSCP) is a heterocyclic compound derived from pyrrolidine and cyclopentylsulfamoyl groups. It is an important intermediate in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and other organic compounds. TBSCP has been studied extensively for its potential applications in drug discovery, organic synthesis, and other areas.
Scientific Research Applications
TBSCP has been used in various scientific research applications, including drug discovery, organic synthesis, and material science. It has been used as a starting material in the synthesis of various pharmaceuticals, such as angiotensin converting enzyme (ACE) inhibitors, and as an intermediate in the synthesis of agrochemicals. In addition, TBSCP has been used as a starting material in the synthesis of polymers and other materials.
Mechanism of Action
TBSCP is a highly reactive compound and is capable of forming strong covalent bonds with other molecules. This makes it useful in the synthesis of various compounds, such as pharmaceuticals, agrochemicals, and other organic compounds. In addition, TBSCP has been found to be an effective catalyst for the formation of polymers, which can be used for a variety of applications.
Biochemical and Physiological Effects
TBSCP has been found to have a variety of biochemical and physiological effects. In particular, it has been found to be an effective inhibitor of angiotensin converting enzyme (ACE) activity, which is involved in the regulation of blood pressure. In addition, TBSCP has been found to have anti-inflammatory and anti-oxidant properties, which may be beneficial in the treatment of various diseases.
Advantages and Limitations for Lab Experiments
The main advantage of using TBSCP in laboratory experiments is its high reactivity, which makes it useful for the synthesis of various compounds. In addition, its low toxicity makes it a safe and effective reagent for laboratory use. However, its high reactivity can also be a disadvantage, as it can lead to the formation of unwanted side products.
Future Directions
The potential applications of TBSCP are numerous and there are many possible future directions for research. For example, further research could be conducted to investigate the effects of TBSCP on other biochemical and physiological processes, such as the regulation of blood pressure. In addition, research could be conducted to explore the use of TBSCP as a catalyst for the synthesis of other compounds, such as polymers and other materials. Finally, research could be conducted to explore the use of TBSCP in drug discovery and the development of new pharmaceuticals.
Synthesis Methods
TBSCP can be synthesized by a two-step reaction. The first step involves the reaction of cyclopentylsulfamoyl chloride with pyrrolidine to produce the cyclopentylsulfamoyl pyrrolidine intermediate. The second step involves the reaction of this intermediate with tert-butyl bromide to form TBSCP.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl (3S)-3-(cyclopentylsulfamoyl)pyrrolidine-1-carboxylate involves the protection of the amine group, followed by the addition of the cyclopentylsulfamoyl group and the tert-butyl ester group. The final step involves the deprotection of the amine group to yield the desired product.", "Starting Materials": [ "L-proline", "cyclopentylsulfonyl chloride", "tert-butyl bromoacetate", "triethylamine", "diisopropylethylamine", "dichloromethane", "methanol", "sodium hydroxide", "hydrochloric acid" ], "Reaction": [ "Protection of the amine group of L-proline with tert-butoxycarbonyl (Boc) group using diisopropylcarbodiimide (DIC) and 4-dimethylaminopyridine (DMAP) in dichloromethane (DCM) solvent.", "Addition of cyclopentylsulfonyl chloride to the protected L-proline using triethylamine (TEA) as a base in DCM solvent.", "Addition of tert-butyl bromoacetate to the reaction mixture using TEA as a base in DCM solvent.", "Workup of the reaction mixture with methanol and sodium hydroxide to remove the Boc protecting group.", "Deprotection of the amine group using hydrochloric acid in methanol solvent to yield tert-butyl (3S)-3-(cyclopentylsulfamoyl)pyrrolidine-1-carboxylate." ] } | |
CAS RN |
2639378-45-1 |
Molecular Formula |
C14H26N2O4S |
Molecular Weight |
318.4 |
Purity |
97 |
Origin of Product |
United States |
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